N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-4-fluorobenzamide

• IUPAC Name: N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-4-fluorobenzamide
• InChI: InChI=1S/C21H20FN3O3/c1-2-27-18-9-5-15(6-10-18)19-11-12-20(25-24-19)28-14-13-23-21(26)16-3-7-17(22)8-4-16/h3-12H,2,13-14H2,1H3,(H,23,26)
• InChI Key: NZLOQUMMZDXPSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-4-fluorobenzamide, commonly known as EF-24, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic applications. EF-24 is a small molecule that belongs to the class of curcumin analogs and is synthesized using a multistep process.

Scientific Research Applications

Radiolabeled Antagonist for Serotonergic Neurotransmission Study

N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-4-fluorobenzamide, also known as [(18)F]4-(2'-methoxyphenyl)-1-[2'-[N-(2"-pyridinyl)-p-fluorobenzamido]ethyl]-piperazine or [(18)F]p-MPPF, is a radiolabeled antagonist used in the study of the serotonergic neurotransmission with positron emission tomography (PET). It has been employed in research involving chemistry, radiochemistry, and animal data (rats, cats, and monkeys) through autoradiography and PET, as well as in human data with PET, encompassing aspects of toxicity and metabolism (Plenevaux et al., 2000).

Myocardial Perfusion Imaging Agent

In another study, 18F-labeled pyridaben analogs including 2-tertbutyl-4-chloro-5-(4-(2-18F-fluoroethoxy))benzyloxy-2H-pyridazin-3-one (18F-FP1OP) have been synthesized, characterized, and evaluated as potential myocardial perfusion imaging (MPI) agents with PET. This research included the synthesis and characterization of tosylate labeling precursors and the evaluation of these agents in vitro, ex vivo, and in vivo for toxicity, biodistribution, and cardiac PET imaging (Mou et al., 2012).

Antimicrobial Agents Synthesis

Furthermore, new 5-arylidene derivatives bearing a fluorine atom in the benzoyl group have been synthesized, including N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-fluorobenzamides. These compounds have been investigated for their antimicrobial screening against various bacterial strains and fungi, with some showing significant activity at specific minimum inhibitory concentrations (MICs). The presence of the fluorine atom in these compounds was found to be essential for enhancing their antimicrobial activity (Desai et al., 2013).

Analgesic and Anti-inflammatory Effects

Moreover, compounds such as N-(p-ethoxyphenyl)-2,6-dihydroxybenzamide and its derivatives have been investigated for their analgesic and anti-inflammatory effects in mice and rats. These studies have shown varying degrees of effectiveness in comparison to aspirin, highlighting their potential in the development of new analgesic and anti-inflammatory drugs (Oskay et al., 1989).